Cas no 23045-11-6 (9-Acridinamine,1-methyl-)

9-Acridinamine,1-methyl- structure
9-Acridinamine,1-methyl- structure
Product Name:9-Acridinamine,1-methyl-
CAS No:23045-11-6
MF:C14H12N2
MW:208.258482933044
CID:262129
PubChem ID:31626
Update Time:2025-04-19

9-Acridinamine,1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9-Acridinamine,1-methyl-
    • 1-methylacridin-9-amine
    • 1-methyl-acridin-9-ylamine
    • 5-Amino-4-methylacridin
    • 5-Amino-4-methylacridine (European)
    • 9-Amino-1-methyl-acridine
    • AC1L1LZW
    • ACRIDINE, 9-AMINO-1-METHYL-
    • AG-E-66806
    • BRN 0160159
    • CTK4F0750
    • SCHEMBL11052646
    • DTXSID60177606
    • 4-21-00-04250 (Beilstein Handbook Reference)
    • 23045-11-6
    • Inchi: 1S/C14H12N2/c1-9-5-4-8-12-13(9)14(15)10-6-2-3-7-11(10)16-12/h2-8H,1H3,(H2,15,16)
    • InChI Key: QDFZZUZHYOGLPL-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C(=C2C(C)=CC=CC=12)N

Computed Properties

  • Exact Mass: 208.10016
  • Monoisotopic Mass: 208.100048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.229
  • Boiling Point: 424.8°Cat760mmHg
  • Flash Point: 240.3°C
  • Refractive Index: 1.75
  • PSA: 38.91
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